5-(Hydroxymethyl)-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 5-(hydroxymethyl)-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C7H7N3O2/c11-4-5-2-1-3-6-8-9-7(12)10(5)6/h1-3,11H,4H2,(H,9,12)
• InChI Key: SBYUKCJBBJJKHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=O)N2C(=C1)CO
• Molecular Formula: C7H7N3O2
• Molecular Weight: 165.15 g/mol
• CAS No.: 2241138-21-4

Description

5-(Hydroxymethyl)-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one is a derivative of the [1,2,4]triazolo[4,3-a]pyridine family. This family of compounds has been found to have significant biological properties, including antimicrobial, antiviral, antitubercular, and anticancer activities.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]pyridines can be achieved through a one-pot synthesis at room temperature from easily available 2-hydrazinopyridine and substituted aromatic aldehydes. This method is functional group tolerant and atom-economic, providing facile access to synthetically and biologically important triazolopyridine derivatives.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[4,3-a]pyridines are diverse. For instance, when using highly electron-deficient 2-hydrazinopyridines, the [1,2,4]triazolo[4,3-a]pyridines obtained can be converted into [1,2,4]triazolo[1,5-a]pyridines.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 5-(Hydroxymethyl)-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one is related to a variety of heterocyclic compounds that have been synthesized and studied for their chemical properties and potential applications in scientific research. For instance, Ranjbar‐Karimi et al. (2010) have developed a method for the three-component synthesis of some 2-amino-5-hydroxy-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitriles and 2-(cyanoamino)-4-hydroxypyrimidine-5-carbonitriles, showcasing the versatility of triazolopyridin derivatives in organic synthesis (Ranjbar‐Karimi, Beiki-Shoraki, & Amiri, 2010).

Structural Studies

The study of structural and properties of 1- and 3-hydroxytriazolo[4,5-b]pyridines by Azev et al. (1976) indicates the importance of hydroxytriazolopyridines in understanding the behavior of heterocyclic compounds in various chemical environments, which can be crucial for the development of new pharmaceuticals and materials (Azev, Mokrushina, Postovskii, Sheinker, & Anisimova, 1976).

Antimicrobial Activity

Research into the antimicrobial activity of triazolopyridine derivatives, such as the work by Mabkhot et al. (2016), highlights the potential of these compounds in developing new antimicrobial agents. Their study on the synthesis and structure-activity relationship of new thiophene-based heterocycles, including triazolopyridine derivatives, showed promising results against various microbial strains (Mabkhot, Alatibi, El-Sayed, Kheder, & Al-showiman, 2016).

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been reported to inhibit c-met/vegfr-2 kinases .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to inhibition of kinase activity .

Biochemical Pathways

Compounds with similar structures have been reported to affect pathways related to cell proliferation and apoptosis .

Result of Action

Similar compounds have been reported to exhibit anti-proliferative activities against various cancer cell lines .